Cas no 941999-67-3 (4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product name: 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941999-67-3
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5502760

4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-4-(4-hydroxyphenyl)-6-pentyl-
• 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C17H21N3O3/c1-2-3-4-9-20-10-13-14(16(20)22)15(19-17(23)18-13)11-5-7-12(21)8-6-11/h5-8,15,21H,2-4,9-10H2,1H3,(H2,18,19,23)
• InChI Key： NIIQHPAIOYEDKQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(O)C=C2)C2C(=O)N(CCCCC)CC=2N1

Additional information on 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941999-67-3)

4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941999-67-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyrimidine class of molecules, which are well-known for their broad spectrum of biological functions and have been extensively studied as scaffolds for drug discovery.

The molecular structure of 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione incorporates a pyrrolopyrimidine core fused with a hydroxyphenyl group at the 4-position and a pentyl substituent at the 6-position. This specific arrangement of functional groups makes it a promising candidate for further exploration in various therapeutic areas. The presence of the hydroxyphenyl moiety suggests potential interactions with biological targets such as enzymes and receptors, while the pentyl group may contribute to solubility and bioavailability.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrrolopyrimidine derivatives due to their demonstrated efficacy in preclinical studies. For instance, several pyrrolopyrimidine compounds have shown promise in the treatment of cancers by inhibiting key signaling pathways involved in tumor growth and progression. The 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione structure has been hypothesized to exhibit similar properties and could potentially serve as a lead compound for further optimization.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The hydroxyphenyl group can engage in hydrogen bonding with polar residues in protein binding pockets, while the pyrrolopyrimidine core provides a rigid framework that can fit into hydrophobic regions of biological macromolecules. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their potential biological activities. Virtual screening techniques have been employed to identify promising candidates like 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione that exhibit favorable interactions with target proteins. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted binding affinities and pharmacokinetic properties.

The synthesis of 4-(4-hydroxyphenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,